(4-Benzylidenepiperidin-1-yl)-(3-methyl-1,2-oxazol-5-yl)methanone

• IUPAC Name: (4-benzylidenepiperidin-1-yl)-(3-methyl-1,2-oxazol-5-yl)methanone
• InChI: InChI=1S/C17H18N2O2/c1-13-11-16(21-18-13)17(20)19-9-7-15(8-10-19)12-14-5-3-2-4-6-14/h2-6,11-12H,7-10H2,1H3
• InChI Key: KTGMPGZOYNYBGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)N2CCC(=CC3=CC=CC=C3)CC2
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol

Description

(4-Benzylidenepiperidin-1-yl)-(3-methyl-1,2-oxazol-5-yl)methanone, also known as BZP-M, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. BZP-M belongs to the class of piperidine derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of (4-Benzylidenepiperidin-1-yl)-(3-methyl-1,2-oxazol-5-yl)methanone is not fully understood, but it is believed to involve the inhibition of acetylcholinesterase, which leads to an increase in the levels of acetylcholine in the brain. This neurotransmitter is involved in various physiological processes, including learning and memory. (4-Benzylidenepiperidin-1-yl)-(3-methyl-1,2-oxazol-5-yl)methanone may also interact with other molecular targets, such as ion channels and receptors, to exert its effects.
Biochemical and Physiological Effects:
(4-Benzylidenepiperidin-1-yl)-(3-methyl-1,2-oxazol-5-yl)methanone has been shown to exhibit various biochemical and physiological effects, including the inhibition of acetylcholinesterase, induction of apoptosis in cancer cells, and modulation of ion channels and receptors. It has also been reported to exhibit antinociceptive and anti-inflammatory effects in animal models.

Advantages and Limitations for Lab Experiments

(4-Benzylidenepiperidin-1-yl)-(3-methyl-1,2-oxazol-5-yl)methanone has several advantages for lab experiments, including its ease of synthesis and availability. It can be used as a scaffold for the design and synthesis of new compounds with therapeutic properties. However, (4-Benzylidenepiperidin-1-yl)-(3-methyl-1,2-oxazol-5-yl)methanone has some limitations, including its potential toxicity and lack of specificity for molecular targets.

Future Directions

There are several future directions for the study of (4-Benzylidenepiperidin-1-yl)-(3-methyl-1,2-oxazol-5-yl)methanone, including the development of new compounds based on its scaffold for the treatment of various diseases. Further research is needed to elucidate its mechanism of action and molecular targets. The toxicological profile of (4-Benzylidenepiperidin-1-yl)-(3-methyl-1,2-oxazol-5-yl)methanone should also be investigated to ensure its safety for human use.

Synthesis Methods

(4-Benzylidenepiperidin-1-yl)-(3-methyl-1,2-oxazol-5-yl)methanone can be synthesized using various methods, including the reaction of 4-benzylidenepiperidine with ethyl 3-methyl-5-oxo-2-pyrrolidinecarboxylate, followed by hydrolysis and decarboxylation. Another method involves the reaction of 4-benzylidenepiperidine with 3-methyl-5-oxo-1,2,4-oxadiazole and triethylamine in the presence of acetic anhydride. The synthesized compound can be purified using column chromatography or recrystallization.

Scientific Research Applications

(4-Benzylidenepiperidin-1-yl)-(3-methyl-1,2-oxazol-5-yl)methanone has been studied for its potential applications in medicinal chemistry, particularly as a scaffold for the design and synthesis of new compounds with therapeutic properties. It has been reported to exhibit inhibitory activity against acetylcholinesterase, which is a target for the treatment of Alzheimer's disease. (4-Benzylidenepiperidin-1-yl)-(3-methyl-1,2-oxazol-5-yl)methanone has also been investigated for its anticancer activity, with studies showing its ability to induce apoptosis in cancer cells.